Cas no 899977-75-4 (3-{(2-chlorophenyl)methylamino}-1-(3-fluorophenyl)-1,2-dihydropyrazin-2-one)

• Product Name: 3-{(2-chlorophenyl)methylamino}-1-(3-fluorophenyl)-1,2-dihydropyrazin-2-one
• CAS No: 899977-75-4
• MF: C₁₇H₁₃ClFN₃O
• MW: 329.756026029587
• CID: 5441073
• PubChem ID: 18591657
• Update Time: 2023-11-21

3-{(2-chlorophenyl)methylamino}-1-(3-fluorophenyl)-1,2-dihydropyrazin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-((2-chlorobenzyl)amino)-1-(3-fluorophenyl)pyrazin-2(1H)-one
• VU0511782-1
• F3166-0559
• 899977-75-4
• 3-[(2-chlorophenyl)methylamino]-1-(3-fluorophenyl)pyrazin-2-one
• 3-{[(2-chlorophenyl)methyl]amino}-1-(3-fluorophenyl)-1,2-dihydropyrazin-2-one
• AKOS002011693
• 3-[[(2-Chlorophenyl)methyl]amino]-1-(3-fluorophenyl)-2(1H)-pyrazinone
• 3-{(2-chlorophenyl)methylamino}-1-(3-fluorophenyl)-1,2-dihydropyrazin-2-one

• Inchi： 1S/C17H13ClFN3O/c18-15-7-2-1-4-12(15)11-21-16-17(23)22(9-8-20-16)14-6-3-5-13(19)10-14/h1-10H,11H2,(H,20,21)
• InChI Key： IIYZBQDVDLBFCG-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC=CC(F)=C2)C=CN=C1NCC1=CC=CC=C1Cl

Computed Properties

• Exact Mass: 329.0731179g/mol
• Monoisotopic Mass: 329.0731179g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 44.7Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 476.0±55.0 °C(Predicted)
• pka: 1.70±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylamines